Acifluorfen
Acifluorfen
Acifluorfen is a member of the class of benzoic acids that is 2-nitrobenzoic acid in which the hydrogen at position 5 is replaced by a 2-chloro-4-(trifluoromethyl)phenoxy group. It is a herbicide used for the post-emergence control of a variety of annual broadleaf weeds. It has a role as a herbicide, an agrochemical and an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor. It is a member of benzoic acids, an organochlorine compound, an organofluorine compound, an aromatic ether, a monocarboxylic acid and a C-nitro compound.
Acifluorfen, also known as blazer or tackle, belongs to the class of organic compounds known as diphenylethers. These are aromatic compounds containing two benzene rings linked to each other through an ether group. Acifluorfen exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, acifluorfen is primarily located in the membrane (predicted from logP). Acifluorfen is a potentially toxic compound.
Acifluorfen is a protoporphyrinogen oxidase inhibitor.
Acifluorfen, also known as blazer or tackle, belongs to the class of organic compounds known as diphenylethers. These are aromatic compounds containing two benzene rings linked to each other through an ether group. Acifluorfen exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, acifluorfen is primarily located in the membrane (predicted from logP). Acifluorfen is a potentially toxic compound.
Acifluorfen is a protoporphyrinogen oxidase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
50594-66-6
VCID:
VC0165780
InChI:
InChI=1S/C14H7ClF3NO5/c15-10-5-7(14(16,17)18)1-4-12(10)24-8-2-3-11(19(22)23)9(6-8)13(20)21/h1-6H,(H,20,21)
SMILES:
C1=CC(=C(C=C1C(F)(F)F)Cl)OC2=CC(=C(C=C2)[N+](=O)[O-])C(=O)O
Molecular Formula:
C14H7ClF3NO5
Molecular Weight:
361.65 g/mol
Acifluorfen
CAS No.: 50594-66-6
Reference Standards
VCID: VC0165780
Molecular Formula: C14H7ClF3NO5
Molecular Weight: 361.65 g/mol
| CAS No. | 50594-66-6 |
|---|---|
| Product Name | Acifluorfen |
| Molecular Formula | C14H7ClF3NO5 |
| Molecular Weight | 361.65 g/mol |
| IUPAC Name | 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoic acid |
| Standard InChI | InChI=1S/C14H7ClF3NO5/c15-10-5-7(14(16,17)18)1-4-12(10)24-8-2-3-11(19(22)23)9(6-8)13(20)21/h1-6H,(H,20,21) |
| Standard InChIKey | NUFNQYOELLVIPL-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(F)(F)F)Cl)OC2=CC(=C(C=C2)[N+](=O)[O-])C(=O)O |
| Canonical SMILES | C1=CC(=C(C=C1C(F)(F)F)Cl)OC2=CC(=C(C=C2)[N+](=O)[O-])C(=O)O |
| Melting Point | 150.0 °C 240°C |
| Physical Description | Solid |
| Description | Acifluorfen is a member of the class of benzoic acids that is 2-nitrobenzoic acid in which the hydrogen at position 5 is replaced by a 2-chloro-4-(trifluoromethyl)phenoxy group. It is a herbicide used for the post-emergence control of a variety of annual broadleaf weeds. It has a role as a herbicide, an agrochemical and an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor. It is a member of benzoic acids, an organochlorine compound, an organofluorine compound, an aromatic ether, a monocarboxylic acid and a C-nitro compound. Acifluorfen, also known as blazer or tackle, belongs to the class of organic compounds known as diphenylethers. These are aromatic compounds containing two benzene rings linked to each other through an ether group. Acifluorfen exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, acifluorfen is primarily located in the membrane (predicted from logP). Acifluorfen is a potentially toxic compound. Acifluorfen is a protoporphyrinogen oxidase inhibitor. |
| Related CAS | 62476-59-9 (hydrochloride salt) |
| Solubility | 3.32e-04 M 0.12 mg/mL at 25 °C >54.2 [ug/mL] |
| Synonyms | 5-(2-chloro-4-(trifluoromethyl)phenoxy)-2-nitrobenzoate 5-(2-chloro-4-trifluoromethylphenoxy)-2-nitrobenzoic acid acifluorfen acifluorfen, calcium salt acifluorfen, potassium salt acifluorfen, sodium salt Blazer RH 6201 RH-6201 scifluorfen |
| PubChem Compound | 44073 |
| Last Modified | Nov 11 2021 |
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